Cas no 477-33-8 (Samidin)
Samidin structure
Product Name:Samidin
CAS No:477-33-8
MF:C21H22O7
MW:386.395186901093
CID:1064688
PubChem ID:442150
Update Time:2025-04-20
Samidin Chemical and Physical Properties
Names and Identifiers
-
- Samidin
- 10-Acetoxy-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chr omen-9-yl 3-methyl-2-butenoate
- 21-Cyanosaframycin D
- (-)-Samidin
- [ "(-)-Samidin" ]
- (+)-Samidin
- 2-BUTENOIC ACID, 3-METHYL-, 10-(ACETYLOXY)-9,10-DIHYDRO-8,8-DIMETHYL-2-OXO-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-9-YL ESTER, (9R-CIS)-
- AC1L9CC5
- FS-8780
- BRD-K89989713-001-01-9
- ACon1_000430
- DTXSID00963904
- Samidin, >=95% (LC/MS-ELSD)
- CHEBI:9019
- [(9R,10R)-10-acetoxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 3-methylbut-2-enoate
- H96WTV8SM2
- C09310
- UNII-H96WTV8SM2
- Crotonic acid, 3-methyl-, 9-ester with 9,10-dihydro-9,10-dihydroxy-8,8-dimethyl-2H,8H-benzo(1,2-b:3,4-b')-dipyran-2-one acetate
- MEGxp0_000333
- 10-(Acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl 3-methylbut-2-enoate
- CROTONIC ACID, 3-METHYL-, 9-ESTER WITH 9,10-DIHYDRO-9,10-DIHYDROXY-8,8-DIMETHYL-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-2-ONE ACETATE
- rac Samidin
- (9R-cis)-Samidin
- 2-BUTENOIC ACID, 3-METHYL-, (9R,10R)-10-(ACETYLOXY)-9,10-DIHYDRO-8,8-DIMETHYL-2-OXO-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-9-YL ESTER
- 477-33-8
- AKOS032962664
- 3-Methyl-2-butenoic acid (9R,10R)-10-acetoxy-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b
- Q27108216
- [(9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 3-methylbut-2-enoate
- 3-Methyl-2-butenoic acid (9R,10R)-10-acetoxy-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester
- ((9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano(2,3-f)chromen-9-yl) 3-methylbut-2-enoate
- ((9R,10R)-10-acetoxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano(2,3-f)chromen-9-yl) 3-methylbut-2-enoate
-
- Inchi: 1S/C21H22O7/c1-11(2)10-16(24)27-20-19(25-12(3)22)17-14(28-21(20,4)5)8-6-13-7-9-15(23)26-18(13)17/h6-10,19-20H,1-5H3/t19-,20-/m1/s1
- InChI Key: FNVCLGWRMXTDSM-WOJBJXKFSA-N
- SMILES: O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H](C1(C)C)OC(/C=C(\C)/C)=O)OC(C)=O
Computed Properties
- Exact Mass: 386.13700
- Monoisotopic Mass: 386.13655304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 486.8±45.0 °C at 760 mmHg
- Flash Point: 211.5±28.8 °C
- Solubility: Almost insoluble (0.028 g/l) (25 º C),
- PSA: 92.04000
- LogP: 3.44620
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Samidin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 3077 9 / PGIII
- Hazard Category Code: 22-50
- Safety Instruction: 61
-
Hazardous Material Identification:
- Storage Condition:Store at 4 ℃, better at -4 ℃
Samidin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB00123-1MG |
Samidin |
477-33-8 | 1mg |
¥3150.76 | 2023-09-14 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4938-1 mg |
Samidin |
477-33-8 | 1mg |
¥2115.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S69880-100mg |
Samidin |
477-33-8 | 100mg |
¥36678.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S69881-5 mg |
Samidin |
477-33-8 | 5mg |
¥4160.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN4938-1 ml * 10 mm |
Samidin |
477-33-8 | 1 ml * 10 mm |
¥ 2950 | 2024-07-19 | ||
| A2B Chem LLC | AG25813-1mg |
3-Methyl-2-butenoic acid (9R,10R)-10-acetoxy-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b |
477-33-8 | ≥95% (LC/MS-ELSD) | 1mg |
$812.00 | 2024-04-20 | |
| A2B Chem LLC | AG25813-5mg |
3-Methyl-2-butenoic acid (9R,10R)-10-acetoxy-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b |
477-33-8 | 95% | 5mg |
$2260.00 | 2023-12-30 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-473386-1mg |
Samidin, |
477-33-8 | 1mg |
¥1091.00 | 2023-09-05 | ||
| TargetMol Chemicals | TN4938-5 mg |
Samidin |
477-33-8 | 98% | 5mg |
¥ 2,850 | 2023-07-10 | |
| TargetMol Chemicals | TN4938-1 mL * 10 mM (in DMSO) |
Samidin |
477-33-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2950 | 2023-09-15 |
Samidin Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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